Cas no 1366395-72-3 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid
• CAS No: 1366395-72-3
• MF: C₁₃H₁₉NO₅
• MW: 269.293664216995
• CID: 6206003
• PubChem ID: 78961829
• Update Time: 2025-10-19

(3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid
• AKOS017406439
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(5-methylfuran-2-yl)propanoic acid
• EN300-1164696
• 1366395-72-3

• Inchi： 1S/C13H19NO5/c1-8-5-6-10(18-8)9(7-11(15)16)14-12(17)19-13(2,3)4/h5-6,9H,7H2,1-4H3,(H,14,17)(H,15,16)/t9-/m1/s1
• InChI Key： HFCJOMYXOSLOKG-SECBINFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=CC=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 269.12632271g/mol
• Monoisotopic Mass: 269.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 88.8Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1366395-72-3)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid (CAS No. 1366395-72-3) is a chiral carboxylic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amino group and a 5-methylfuran-2-yl substituent. This structurally unique molecule has garnered significant attention in pharmaceutical and organic chemistry research due to its potential as a building block for drug discovery and asymmetric synthesis. The presence of both the Boc-protected amine and the furan ring makes it a versatile intermediate for designing bioactive molecules targeting various therapeutic areas.

In recent years, the demand for chiral synthons like (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid has surged, driven by the pharmaceutical industry's focus on enantioselective drug development. Researchers frequently search for "Boc-protected amino acids applications" or "furan derivatives in drug design," reflecting the compound's relevance in modern medicinal chemistry. Its stereocenter at the 3-position is particularly valuable for creating optically active compounds with improved pharmacological profiles.

The 5-methylfuran moiety in this compound contributes to its unique physicochemical properties, including enhanced lipophilicity and potential for π-π stacking interactions. These characteristics are frequently explored in "bioisostere replacement strategies" and "fragment-based drug discovery" – two trending topics in computational chemistry forums. The compound's carboxylic acid functionality allows for further derivatization through amide coupling or esterification, making it a flexible scaffold for library synthesis.

From a synthetic chemistry perspective, CAS 1366395-72-3 represents an interesting case study in "asymmetric carbon-carbon bond formation" and "chiral pool synthesis." The compound's preparation typically involves enantioselective methods, which aligns with current industry preferences for "green chemistry approaches" and "atom-economical processes." These keywords frequently appear in academic literature and patent searches related to advanced synthetic methodologies.

The tert-butoxycarbonyl group in this molecule serves multiple purposes: it protects the amine functionality during synthetic transformations while providing a handle for subsequent deprotection under mild acidic conditions. This feature is particularly relevant to researchers investigating "orthogonal protection strategies" or "peptide mimetics design." The growing interest in "prodrug development" has also increased scrutiny of compounds containing acid-labile protecting groups like the Boc moiety.

Analytical characterization of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods address common search queries like "chiral purity determination" and "structural elucidation of complex molecules." The compound's well-defined stereochemistry makes it particularly suitable for studies on "structure-activity relationships" (SAR) – a persistent focus area in drug discovery programs.

In the context of intellectual property, CAS 1366395-72-3 appears in several patents related to "small molecule therapeutics" and "enzyme inhibitors." This reflects the compound's utility in developing treatments for various conditions, though specific therapeutic applications are beyond the scope of this technical overview. The presence of both hydrogen bond donors/acceptors and aromatic systems in its structure makes it compatible with modern "molecular docking studies" and "virtual screening protocols."

From a regulatory standpoint, proper handling of (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid requires standard laboratory safety precautions, though it doesn't fall under restricted substance categories. Researchers often inquire about "chemical stability of furan derivatives" and "storage conditions for Boc-protected compounds," which are addressed through proper material safety data sheets. The compound's shelf life and compatibility with various solvents are practical considerations for synthetic chemists.

The commercial availability of CAS 1366395-72-3 through specialty chemical suppliers has facilitated its adoption in academic and industrial settings. Procurement-related searches often include terms like "high-purity chiral building blocks" and "custom synthesis of complex intermediates." The compound's price point and scalability remain important factors for process chemistry teams evaluating "cost-effective synthetic routes" to target molecules.

Looking forward, (3R)-3-{(tert-butoxy)carbonylamino}-3-(5-methylfuran-2-yl)propanoic acid continues to attract interest as research trends shift toward "three-dimensional fragment libraries" and "sp3-rich lead compounds." Its balanced molecular properties align well with current drug discovery paradigms emphasizing "molecular complexity" and "ligand efficiency." These concepts dominate contemporary literature on hit-to-lead optimization strategies.

In summary, CAS 1366395-72-3 represents a sophisticated chiral building block with broad utility in medicinal chemistry and asymmetric synthesis. Its structural features address multiple current research priorities, from "privileged structure exploration" to "stereocontrolled synthesis." As the pharmaceutical industry continues to emphasize molecular diversity and stereochemical purity, compounds like this will remain valuable tools for innovative drug discovery programs.